Cas no 41328-97-6 (Cholest-5-en-3-ol (3b)-, 3-(3-methylbutanoate))

• Product Name: Cholest-5-en-3-ol (3b)-, 3-(3-methylbutanoate)
• CAS No: 41328-97-6
• MF: C₃₂H₅₄O₂
• MW: 470.769970417023
• CID: 330349
• PubChem ID: 6451711
• Update Time: 2025-04-19

Cholest-5-en-3-ol (3b)-, 3-(3-methylbutanoate) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-(3-methylbutanoate)
• cholest-5-en-3beta-yl isovalerate
• cholest-5-en-3-yl 3-methylbutanoate
• EINECS 255-315-8
• cholesteryl isovalerate
• [(3S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 3-methylbutanoate
• DTXSID40961621
• 41328-97-6

• Inchi： 1S/C32H54O2/c1-21(2)9-8-10-23(5)27-13-14-28-26-12-11-24-20-25(34-30(33)19-22(3)4)15-17-31(24,6)29(26)16-18-32(27,28)7/h11,21-23,25-29H,8-10,12-20H2,1-7H3/t23-,25+,26?,27-,28?,29?,31+,32-/m1/s1
• InChI Key： HWVAWHHNNDOXDU-PNJUYXLKSA-N
• SMILES： O(C(CC(C)C)=O)[C@H]1CC[C@@]2(C)C(C1)=CCC1C2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 470.412380961g/mol
• Monoisotopic Mass: 470.412380961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters